Cas no 1891872-00-6 (3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1891872-00-6
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 5796136
• PubChem ID: 117362181
• Update Time: 2024-01-11

3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylpropanoic acid
• EN300-1772591
• 1891872-00-6

• Inchi： 1S/C12H14F2O3/c1-12(2,11(15)16)6-8-9(13)4-7(17-3)5-10(8)14/h4-5H,6H2,1-3H3,(H,15,16)
• InChI Key： RLODRBCNCKFNKD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(C(=O)O)(C)C)F)OC

Computed Properties

• Exact Mass: 244.09110063g/mol
• Monoisotopic Mass: 244.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų